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Compound of Interest

Compound Name: TC-G-1008

Cat. No.: B611246

Essential Safety and Handling Guide for TC-G-
1008

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS. This document provides critical safety and logistical information for the
handling, storage, and disposal of TC-G-1008. Adherence to these guidelines is essential to
ensure a safe laboratory environment.

TC-G-1008 is a potent and selective agonist of the G-protein coupled receptor 39 (GPR39).[1]
[2][3] As with any active small molecule, proper handling and safety precautions are
paramount. The following information has been compiled to provide clear, procedural guidance
for laboratory personnel.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
TC-G-1008. The specific PPE required is outlined in the table below.
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Equipment Specification Purpose
) Safety glasses with side Protects eyes from splashes or
Eye Protection )
shields or goggles dust.
_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile)
] Protects skin and clothing from
Body Protection Laboratory coat

contamination.

Use in a well-ventilated area. A
) ) respirator may be required for Minimizes inhalation of the
Respiratory Protection -
bulk quantities or when compound.

generating dust.

Operational Plans: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of TC-G-1008 and to ensure

the safety of laboratory personnel.

Handling

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by ensuring it is clean and uncluttered.

Weighing and Aliquoting: Whenever possible, handle the solid form of TC-G-1008 in a
chemical fume hood to minimize inhalation exposure. Use appropriate tools for weighing and
transferring the compound.

Solution Preparation: TC-G-1008 is soluble in DMSO.[1][3][4] When preparing solutions, add
the solvent to the vial containing the compound slowly to avoid splashing. Cap the vial
securely and vortex or sonicate as needed to ensure complete dissolution.

Spill Management: In the event of a spill, isolate the area. For small spills of the solid,
carefully sweep up the material, avoiding dust generation, and place it in a sealed container
for disposal. For liquid spills, absorb with an inert material and place in a sealed container for
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disposal. Clean the spill area thoroughly with an appropriate solvent and then with soap and
water.

Storage

Proper storage conditions are essential for maintaining the stability and efficacy of TC-G-1008.

Form Storage Temperature Duration
Solid (Powder) -20°C Up to 3 years
In Solvent (e.g., DMSO) -80°C Up to 1 year

Data compiled from multiple supplier recommendations. Always refer to the manufacturer's
specific instructions.

Disposal Plan

All waste containing TC-G-1008 must be disposed of in accordance with local, state, and
federal regulations for chemical waste.

o Waste Collection: Collect all solid and liquid waste containing TC-G-1008 in clearly labeled,
sealed containers. This includes contaminated PPE, weighing papers, and pipette tips.

e Waste Segregation: Do not mix TC-G-1008 waste with other incompatible waste streams.

» Disposal Procedure: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for proper disposal of the chemical waste. Do not dispose of TC-G-1008 down the
drain or in the regular trash.

Experimental Workflow for Handling TC-G-1008

The following diagram illustrates the standard workflow for handling TC-G-1008 in a laboratory
setting, from receipt of the compound to the disposal of waste.
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Caption: Standard Laboratory Workflow for Handling TC-G-1008.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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